Cas no 84483-19-2 (Benzenamine, 4,6-dibromo-3-chloro-2-methyl-)

• Product Name: Benzenamine, 4,6-dibromo-3-chloro-2-methyl-
• CAS No: 84483-19-2
• MF: C₇H₆Br₂ClN
• MW: 299.390239238739
• MDL: MFCD07782166
• CID: 667123
• PubChem ID: 7171912
• Update Time: 2025-10-29

Benzenamine, 4,6-dibromo-3-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,6-dibromo-3-chloro-2-methyl-
• 4,6-dibromo-3-chloro-2-methylaniline
• E90094
• AKOS024388259
• DTXSID50428255
• 84483-19-2
• CS-0192442
• MFCD07782166

• MDL： MFCD07782166
• Inchi： 1S/C7H6Br2ClN/c1-3-6(10)4(8)2-5(9)7(3)11/h2H,11H2,1H3
• InChI Key： VQHAPKHGUQHSCL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C)=C1N)Cl)Br

Computed Properties

• Exact Mass: 298.85350g/mol
• Monoisotopic Mass: 296.85555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 65-67°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on Benzenamine, 4,6-dibromo-3-chloro-2-methyl-

Benzenamine, 4,6-dibromo-3-chloro-2-methyl- (CAS No. 84483-19-2): A Comprehensive Overview

Benzenamine, 4,6-dibromo-3-chloro-2-methyl-, identified by its CAS number 84483-19-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex aromatic structure, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical properties make it a valuable building block for developing novel therapeutic agents.

The molecular structure of Benzenamine, 4,6-dibromo-3-chloro-2-methyl- consists of a benzene ring substituted with bromine atoms at the 4 and 6 positions, a chlorine atom at the 3 position, and a methyl group at the 2 position. This arrangement imparts distinct reactivity and functionalization possibilities, making it a versatile precursor in organic synthesis. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions, which are fundamental in modern drug discovery and development.

In recent years, the pharmaceutical industry has seen a surge in the use of halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. Benzenamine, 4,6-dibromo-3-chloro-2-methyl- exemplifies this trend, as it has been employed in the synthesis of several promising drug candidates. For instance, researchers have utilized this compound to develop novel inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammatory disorders.

One of the most notable applications of Benzenamine, 4,6-dibromo-3-chloro-2-methyl- is in the synthesis of small-molecule inhibitors of kinases and other signaling proteins. These inhibitors are critical in treating cancers by disrupting abnormal cell growth and proliferation. The brominated and chlorinated substituents on the benzene ring facilitate palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse functional groups that can modulate biological activity.

Recent studies have highlighted the potential of Benzenamine, 4,6-dibromo-3-chloro-2-methyl- in developing antiviral agents. The structural features of this compound enable it to interact with viral proteases and polymerases, inhibiting their function and thereby reducing viral replication. For example, derivatives of this compound have shown efficacy against RNA viruses by mimicking natural substrates or blocking essential enzymatic steps.

The synthesis of Benzenamine, 4,6-dibromo-3-chloro-2-methyl- involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal catalysis and flow chemistry, have been employed to optimize yield and purity. These techniques not only enhance efficiency but also minimize waste production, aligning with green chemistry principles.

The chemical reactivity of this compound makes it an attractive candidate for further derivatization. Researchers have explored various modifications to its structure to improve pharmacokinetic properties and target specificity. For instance, replacing one of the bromine atoms with an amine group can yield heterocyclic compounds with enhanced bioavailability.

In conclusion, Benzenamine, 4,6-dibromo-3-chloro-2-methyl- (CAS No. 84483-19-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse synthetic pathways and biological interactions, making it indispensable in drug discovery efforts. As research continues to uncover new therapeutic targets and methodologies, this compound is likely to play an even greater role in developing next-generation medications.